![molecular formula C15H12N2O B188531 2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole CAS No. 1874-47-1](/img/structure/B188531.png)
2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole (PTO) is a chemical compound that has gained significant attention in scientific research due to its unique properties. PTO is a heterocyclic compound that contains an oxadiazole ring, which is known for its biological activities. PTO has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science.
Mechanism of Action
The mechanism of action of 2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole is not fully understood, but it is believed to be related to its ability to interact with biological molecules, such as DNA and proteins. This compound has been shown to inhibit the activity of enzymes involved in DNA replication and protein synthesis, leading to the inhibition of cell growth and proliferation. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to exhibit antibacterial and antifungal activities. In vivo studies have shown that this compound can inhibit tumor growth in mice and has low toxicity to normal cells. This compound has also been shown to exhibit anti-inflammatory and analgesic activities.
Advantages and Limitations for Lab Experiments
2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole has several advantages for lab experiments, including its relatively simple synthesis method, its high yield, and its wide range of potential applications. However, this compound also has some limitations, including its low solubility in water and its potential toxicity to cells at high concentrations.
Future Directions
There are several future directions for the study of 2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole. One potential direction is the development of this compound as a fluorescent probe for the detection of metal ions in environmental samples. Another potential direction is the synthesis of this compound derivatives with improved solubility and bioactivity. This compound could also be further studied for its potential use as a photosensitizer for photodynamic therapy. Finally, this compound could be studied for its potential use in the development of new materials with unique properties.
Synthesis Methods
2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole can be synthesized through various methods, including the reaction of hydrazine with substituted benzoic acids, followed by the reaction with substituted benzaldehydes. Another method involves the reaction of substituted benzonitriles with hydrazine hydrate in the presence of a catalyst. The synthesis of this compound can also be achieved through microwave-assisted reactions, which have been shown to be more efficient and environmentally friendly.
Scientific Research Applications
2-Phenyl-5-p-tolyl-[1,3,4]oxadiazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit significant antitumor, antibacterial, and antifungal activities. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy. In material science, this compound has been used as a building block for the synthesis of various functional materials, including polymers and liquid crystals. In environmental science, this compound has been studied for its potential use as a fluorescent probe for the detection of environmental pollutants.
Properties
1874-47-1 | |
Molecular Formula |
C15H12N2O |
Molecular Weight |
236.27 g/mol |
IUPAC Name |
2-(4-methylphenyl)-5-phenyl-1,3,4-oxadiazole |
InChI |
InChI=1S/C15H12N2O/c1-11-7-9-13(10-8-11)15-17-16-14(18-15)12-5-3-2-4-6-12/h2-10H,1H3 |
InChI Key |
UHQIKTAVLMIABA-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3 |
1874-47-1 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.